molecular formula C9H16N2O2 B8517967 Ethyl 2,7-diazabicyclo[3.3.0]octane-2-carboxylate

Ethyl 2,7-diazabicyclo[3.3.0]octane-2-carboxylate

Cat. No.: B8517967
M. Wt: 184.24 g/mol
InChI Key: FJOZTSGWBFMMTO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2,7-diazabicyclo[3.3.0]octane-2-carboxylate is a useful research compound. Its molecular formula is C9H16N2O2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H16N2O2

Molecular Weight

184.24 g/mol

IUPAC Name

ethyl 3,3a,4,5,6,6a-hexahydro-2H-pyrrolo[2,3-c]pyrrole-1-carboxylate

InChI

InChI=1S/C9H16N2O2/c1-2-13-9(12)11-4-3-7-5-10-6-8(7)11/h7-8,10H,2-6H2,1H3

InChI Key

FJOZTSGWBFMMTO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)N1CCC2C1CNC2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
CCOC(=O)N1CCC2CN(C(=O)OC(C)(C)C)CC21
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Synthesis routes and methods II

Procedure details

15.2 g (53.5 mmol) of 2-ethyl 7-tert.-butyl 2,7-diazabicyclo[3.3.0]octane-2,7-dicarboxylate in 100 ml of chloroform are heated under reflux for five hours with 10.5 g (55.3 mol) of para-toluenesulphonic acid. The mixture is washed with 50 ml of 10% strength sodium hydroxide solution, the organic phase is dried over potassium carbonate and concentrated, and the residue is distilled.
Name
2-ethyl 7-tert.-butyl 2,7-diazabicyclo[3.3.0]octane-2,7-dicarboxylate
Quantity
15.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
10.5 g
Type
reactant
Reaction Step Two

Synthesis routes and methods III

Procedure details

15.2 g (53.3 mol) of 2-ethyl 7-tert.-butyl 2,7-diazabicyclo[3.3.0]octane-2,7-dicarboxylate in 100 ml of chloroform are heated under reflux for five hours with 10.5 g (55.3 mol) of para-toluenesulphoic acid. The mixture is washeds with 50 ml of 10% strength sodium hydroxide solution, the organic phase is dried over potassium carbonate and concentrated, and the residue is distilled.
Name
2-ethyl 7-tert.-butyl 2,7-diazabicyclo[3.3.0]octane-2,7-dicarboxylate
Quantity
15.2 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
para-toluenesulphoic acid
Quantity
10.5 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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